10-trans-Atorvastatin Acetonide tert-Butyl Ester
10-trans-Atorvastatin Acetonide tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1105067-90-0
VCID:
VC0028873
InChI:
InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32+/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Molecular Formula:
C40H47FN2O5
Molecular Weight:
654.823
10-trans-Atorvastatin Acetonide tert-Butyl Ester
CAS No.: 1105067-90-0
Cat. No.: VC0028873
Molecular Formula: C40H47FN2O5
Molecular Weight: 654.823
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1105067-90-0 |
|---|---|
| Molecular Formula | C40H47FN2O5 |
| Molecular Weight | 654.823 |
| IUPAC Name | tert-butyl 2-[(4S,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
| Standard InChI | InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32+/m1/s1 |
| Standard InChI Key | NPPZOMYSGNZDKY-ZWXJPIIXSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
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